![molecular formula C8H16N2O B119053 ((3R,8AS)-octahydropyrrolo[1,2-a]pyrazin-3-yl)methanol CAS No. 155225-19-7](/img/structure/B119053.png)
((3R,8AS)-octahydropyrrolo[1,2-a]pyrazin-3-yl)methanol
Overview
Description
((3R,8AS)-octahydropyrrolo[1,2-a]pyrazin-3-yl)methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
Antimicrobial Activity
Pyrrolopyrazine derivatives, including the compound , have shown significant antimicrobial activity . This makes them potential candidates for the development of new antimicrobial drugs.
Anti-inflammatory Activity
These compounds have also demonstrated anti-inflammatory effects . This suggests they could be used in the treatment of conditions characterized by inflammation.
Antiviral Activity
The antiviral properties of pyrrolopyrazine derivatives have been noted in scientific research . This indicates potential applications in the development of antiviral therapies.
Antifungal Activity
Pyrrolopyrazine derivatives have exhibited antifungal activities , suggesting they could be used in the creation of antifungal medications.
Antioxidant Activity
The antioxidant activity of these compounds has been observed . This suggests they could be used in the prevention of diseases caused by oxidative stress.
Antitumor Activity
Pyrrolopyrazine derivatives have shown antitumor activity , indicating their potential use in cancer treatment.
Kinase Inhibitory Activity
These compounds have demonstrated activity on kinase inhibition , which is crucial in regulating cellular activities. This suggests potential applications in the treatment of diseases related to cell growth and development.
Drug Discovery Research
The structure of pyrrolopyrazine is an attractive scaffold for drug discovery research . Its various biological activities make it a promising candidate for the development of new therapeutic agents.
Mechanism of Action
Target of Action
Pyrrolo[1,2-a]pyrazine-3-methanol, octahydro-, (3R-trans)- (9CI), also known as [(3R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-3-yl]methanol, is a nitrogen-containing heterocyclic compound . Compounds with this scaffold have exhibited a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .
Mode of Action
It is known that pyrrolo[1,2-a]pyrazine derivatives have exhibited more antibacterial, antifungal, and antiviral activities, while 5h-pyrrolo[2,3-b]pyrazine derivatives showed more activity on kinase inhibition .
Biochemical Pathways
The wide range of biological activities related to the pyrrolopyrazine scaffold suggests that it may interact with multiple biochemical pathways .
Result of Action
The wide range of biological activities related to the pyrrolopyrazine scaffold suggests that it may have diverse molecular and cellular effects .
Action Environment
The wide range of biological activities related to the pyrrolopyrazine scaffold suggests that it may be influenced by various environmental factors .
properties
IUPAC Name |
[(3R,8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazin-3-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c11-6-7-5-10-3-1-2-8(10)4-9-7/h7-9,11H,1-6H2/t7-,8+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSHDBTQQKKWIIQ-SFYZADRCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CNC(CN2C1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2CN[C@H](CN2C1)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401222867 |
Source
|
| Record name | (3R,8aS)-Octahydropyrrolo[1,2-a]pyrazine-3-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401222867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
((3R,8AS)-octahydropyrrolo[1,2-a]pyrazin-3-yl)methanol | |
CAS RN |
155225-19-7 |
Source
|
| Record name | (3R,8aS)-Octahydropyrrolo[1,2-a]pyrazine-3-methanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=155225-19-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3R,8aS)-Octahydropyrrolo[1,2-a]pyrazine-3-methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401222867 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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